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Compound of Interest

Compound Name: 2-Hydroxybutyl methacrylate

Cat. No.: B079437 Get Quote

An In-Depth Technical Guide to 2-Hydroxybutyl methacrylate

This technical guide provides essential information regarding 2-Hydroxybutyl methacrylate,

focusing on its Chemical Abstracts Service (CAS) number and molecular weight. This

information is critical for researchers, scientists, and drug development professionals for

substance identification, inventory management, and experimental design.

Core Properties of 2-Hydroxybutyl methacrylate
2-Hydroxybutyl methacrylate is an ester of methacrylic acid.[1] It is characterized by a

bifunctional molecular architecture, containing both a methacryloyl group that can undergo

free-radical polymerization and a hydroxyl group on the butyl chain that allows for other

chemical reactions like esterification.[1]

Quantitative Data
The fundamental physicochemical properties of 2-Hydroxybutyl methacrylate are

summarized in the table below for easy reference.
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Property Value References

CAS Number 13159-51-8 [1][2][3][4][5]

Molecular Weight 158.19 g/mol [1][2][5][6]

Molecular Formula C₈H₁₄O₃ [1][2][3][4]

IUPAC Name
2-hydroxybutyl 2-methylprop-2-

enoate
[1][3]

Density 1.008 g/cm³ [3]

Boiling Point 237.4°C at 760 mmHg [3]

Flash Point 94°C [3]

Experimental Protocols
Detailed experimental protocols for the synthesis or application of 2-Hydroxybutyl
methacrylate are not provided in the search results. However, the principal industrial route for

its synthesis is the acid-catalyzed esterification of methacrylic acid with 1,2-butanediol.[2] This

reaction is reversible, and the equilibrium is typically shifted towards the product by removing

the water that is formed during the reaction.[2]

Visualization of Core Data
The following diagram illustrates the relationship between the compound and its key identifiers.
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Key identifiers for 2-Hydroxybutyl Methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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